Cas no 1012326-53-2 (18,21:21,28-Diepoxy-3-baccharanone; (18β,21S)-form)

18,21:21,28-Diepoxy-3-baccharanone; (18β,21S)-form structure

1012326-53-2 structure

Product Name:18,21:21,28-Diepoxy-3-baccharanone; (18β,21S)-form

CAS No:1012326-53-2

Molecular Formula:C₃₀H₄₈O₃

Molecular Weight:456.700329780579

CID:6675191

18,21:21,28-Diepoxy-3-baccharanone; (18β,21S)-form Properties

Names and Identifiers

- ekeberin A
- (+)-Ekeberin A
- InChIKey： KPGLSDWWUAAHSQ-UHFFFAOYSA-N
- Inchi： 1S/C30H48O3/c1-19(2)30-17-16-29(18-32-30)15-14-27(6)20(24(29)33-30)8-9-22-26(5)12-11-23(31)25(3,4)21(26)10-13-28(22,27)7/h19-22,24H,8-18H2,1-7H3
- SMILES： CC(C12OCC3(C(O1)C1CCC4C(C1(C)CC3)(C)CCC1C4(CCC(C1(C)C)=O)C)CC2)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 33
XLogP3: 8.095

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Related Categories

Natural Products and Extracts Plant Extracts Plant based Ekebergia capensis

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